Cas no 1439903-69-1 ((S)-2-Ethylbutyl 2-aminopropanoate 4-methylbenzenesulfonate)

(S)-2-Ethylbutyl 2-aminopropanoate 4-methylbenzenesulfonate structure
1439903-69-1 structure
Product Name:(S)-2-Ethylbutyl 2-aminopropanoate 4-methylbenzenesulfonate
CAS No:1439903-69-1
MF:C16H27NO5S
MW:345.4543
CID:4741412
Update Time:2020-09-09

(S)-2-Ethylbutyl 2-aminopropanoate 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Ethylbutyl 2-aminopropanoate 4-methylbenzenesulfonate
    • CID 146013207
    • Inchi: 1S/C9H19NO2.C7H8O3S/c1-4-8(5-2)6-12-9(11)7(3)10;1-6-2-4-7(5-3-6)11(8,9)10/h7-8H,4-6,10H2,1-3H3;2-5H,1H3,(H,8,9,10)/t7-;/m0./s1
    • InChI Key: UQMSXQOLYAGFDL-FJXQXJEOSA-N
    • SMILES: S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(=O)(=O)O[H].O(C([C@]([H])(C([H])([H])[H])N([H])[H])=O)C([H])([H])C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 345.160994g/mol
  • Monoisotopic Mass: 345.160994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 339
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 115
  • Molecular Weight: 345.5g/mol
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